2-amino-N-(2-phenylethyl)-3-thiophenecarboxamide

• IUPAC Name: 2-amino-N-(2-phenylethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C13H14N2OS/c14-12-11(7-9-17-12)13(16)15-8-6-10-4-2-1-3-5-10/h1-5,7,9H,6,8,14H2,(H,15,16)
• InChI Key: QEFGHXMAGADYBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(SC=C2)N
• Molecular Formula: C13H14N2OS
• DSSTOX Substance ID: DTXSID501235508
• Molecular Weight: 246.33 g/mol
• CAS RN: 667436-11-5

Description

2-amino-N-(2-phenylethyl)-3-thiophenecarboxamide, commonly known as APTC, is a synthetic compound that belongs to the class of thiophene carboxamides. APTC has been widely studied for its potential applications in scientific research, particularly in the fields of immunology and oncology.

Scientific Research Applications

APTC has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its role in modulating the immune system. APTC has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of autoimmune diseases and chronic inflammation. Additionally, APTC has been shown to enhance the activity of natural killer cells, which play a critical role in the immune response against cancer cells.

Mechanism of Action

The mechanism of action of APTC is not fully understood, but it is believed to be mediated through the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and immune response. APTC has been shown to inhibit the activation of NF-κB, leading to a decrease in the production of pro-inflammatory cytokines and an increase in the activity of natural killer cells.
Biochemical and Physiological Effects:
In addition to its immunomodulatory effects, APTC has been shown to have other biochemical and physiological effects. APTC has been shown to inhibit the activity of protein kinase C, which is involved in cell proliferation and survival. Additionally, APTC has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. These effects suggest that APTC may have potential applications in the treatment of cancer and other diseases involving abnormal cell proliferation and tissue remodeling.

Advantages and Limitations for Lab Experiments

APTC has several advantages for use in lab experiments. It is a synthetic compound that can be produced in high yield and purity, making it suitable for use in biochemical and pharmacological assays. Additionally, APTC has been shown to have low toxicity in vitro and in vivo, making it a safe compound to use in lab experiments. However, there are some limitations to using APTC in lab experiments. APTC has poor solubility in water, which can make it difficult to formulate for use in cell culture or animal studies. Additionally, APTC has a short half-life in vivo, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on APTC. One area of research is the development of more effective formulations of APTC for use in cell culture and animal studies. Additionally, further studies are needed to elucidate the mechanism of action of APTC and its potential applications in the treatment of cancer and other diseases. Finally, studies are needed to investigate the potential side effects of APTC and its safety profile in humans, which will be critical for the development of APTC as a therapeutic agent.